Cas no 67117-97-9 (N-(2-amino-2-oxoethyl)-2-(2-oxopyrrolidin-1-yl)butanamide)

N-(2-amino-2-oxoethyl)-2-(2-oxopyrrolidin-1-yl)butanamide structure
67117-97-9 structure
Product Name:N-(2-amino-2-oxoethyl)-2-(2-oxopyrrolidin-1-yl)butanamide
CAS No:67117-97-9
MF:C10H17N3O3
MW:227.260282278061
CID:1715647
PubChem ID:3050866
Update Time:2025-04-21

N-(2-amino-2-oxoethyl)-2-(2-oxopyrrolidin-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-amino-2-oxoethyl)-2-(2-oxopyrrolidin-1-yl)butanamide
    • N-(2-Hydroxy-2-iminoethyl)-2-(2-oxopyrrolidin-1-yl)butanimidic acid
    • 2-(alpha-Ethyl-2-oxo-1-pyrrolidineacetamido)acetamide
    • DTXSID60986159
    • N-(2-Amino-2-oxoethyl)-alpha-ethyl-2-oxo-1-pyrrolidineacetamide
    • SCHEMBL11514091
    • 67117-97-9
    • 1-Pyrrolidineacetamide, N-(2-amino-2-oxoethyl)-alpha-ethyl-2-oxo-
    • Inchi: 1S/C10H17N3O3/c1-2-7(10(16)12-6-8(11)14)13-5-3-4-9(13)15/h7H,2-6H2,1H3,(H2,11,14)(H,12,16)
    • InChI Key: XFZQMJRKEJEKDL-UHFFFAOYSA-N
    • SMILES: O=C1CCCN1C(C(NCC(N)=O)=O)CC

Computed Properties

  • Exact Mass: 227.12711
  • Monoisotopic Mass: 227.12699141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 92.5Ų

Experimental Properties

  • PSA: 92.5
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